Cas no 874817-82-0 (1,3-Benzenedicarboxylic acid, compd. with 4-methylpyridine (1:2))

874817-82-0 structure
Product name:1,3-Benzenedicarboxylic acid, compd. with 4-methylpyridine (1:2)
1,3-Benzenedicarboxylic acid, compd. with 4-methylpyridine (1:2) Chemical and Physical Properties
Names and Identifiers
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- 1,3-Benzenedicarboxylic acid, compd. with 4-methylpyridine (1:2)
- benzene-1,3-dicarboxylic acid,4-methylpyridine
- 874817-82-0
- Benzene-1,3-dicarboxylic acid--4-methylpyridine (1/2)
- DTXSID80832265
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- Inchi: InChI=1S/C8H6O4.2C6H7N/c9-7(10)5-2-1-3-6(4-5)8(11)12;2*1-6-2-4-7-5-3-6/h1-4H,(H,9,10)(H,11,12);2*2-5H,1H3
- InChI Key: HHIPTRURBBXXNM-UHFFFAOYSA-N
- SMILES: CC1=CC=NC=C1.CC1=CC=NC=C1.C1=CC(=CC(=C1)C(=O)O)C(=O)O
Computed Properties
- Exact Mass: 352.14230712Da
- Monoisotopic Mass: 352.14230712Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 2
- Complexity: 225
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 100Ų
1,3-Benzenedicarboxylic acid, compd. with 4-methylpyridine (1:2) Related Literature
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Liuqing Yang,Joachim Stöckigt Nat. Prod. Rep., 2010,27, 1469-1479
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Feilong Yan,Xuan Tang,Yuehua Wei,Libao Chen,Ming Zhang,Taihong Wang J. Mater. Chem. A, 2015,3, 12672-12679
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Romain Besnard,Guilhem Arrachart,Julien Cambedouzou,Stéphane Pellet-Rostaing RSC Adv., 2015,5, 57521-57531
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Angelina Z. Monroe,William H. Gordon,Jared S. Wood,Gary E. Martin,Jeremy B. Morgan,R. Thomas Williamson Chem. Commun., 2021,57, 5658-5661
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Yu-Fei Ao,Christian Malm,Johannes Hunger Dalton Trans., 2018,47, 7883-7887
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